Cas no 860624-91-5 (5-bromo-1H-indole-7-carboxamide)

5-bromo-1H-indole-7-carboxamide structure

860624-91-5 structure

Product Name:5-bromo-1H-indole-7-carboxamide

CAS No:860624-91-5

MF:C₉H₇BrN₂O

MW:239.068681001663

MDL:MFCD27930237

CID:582805

PubChem ID:59600657

Update Time:2024-10-26

5-bromo-1H-indole-7-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-bromo-1H-indole-7-carboxamide
- 1H-Indole-7-carboxamide, 5-bromo-
- 5-Bromo-1H-indole-7-carboxamide (ACI)
- DTXSID80732478
- DS-8794
- AKOS022187838
- SCHEMBL552112
- 5-broMo-1H-indole-7-carboxaMid
- N10023
- 860624-91-5
- DRIDRCGADKYDQD-UHFFFAOYSA-N
- DA-37923
- MDL： MFCD27930237
- Inchi： 1S/C9H7BrN2O/c10-6-3-5-1-2-12-8(5)7(4-6)9(11)13/h1-4,12H,(H2,11,13)
- InChI Key： DRIDRCGADKYDQD-UHFFFAOYSA-N
- SMILES： O=C(C1C2=C(C=CN2)C=C(Br)C=1)N

Computed Properties

Exact Mass: 237.97418g/mol
Monoisotopic Mass: 237.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 58.9Å²

5-bromo-1H-indole-7-carboxamide Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

5-bromo-1H-indole-7-carboxamide Pricemore >>

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Chemenu	CM146753-1g	5-bromo-1H-indole-7-carboxamide	860624-91-5	95%	1g	$489	2021-08-05
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5-bromo-1H-indole-7-carboxamide Production Method

Production Method 1

860624-90-4

860624-91-5

Reaction Conditions

1.1 Reagents: 1-Hydroxybenzotriazole , Ammonia , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Methanol , Dichloromethane ; 16 h, rt

Reference

3,5-Disubstituted-indole-7-carboxamides as IKKβ Inhibitors: Optimization of Oral Activity via the C3 Substituent

Kerns, Jeffrey K. ; Busch-Petersen, Jakob; Fu, Wei; Boehm, Jeffrey C.; Nie, Hong; et al, ACS Medicinal Chemistry Letters, 2018, 9(12), 1164-1169